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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzoic Acid

Cat. No.: B019049

An In-depth Technical Guide to 3-Hydroxy-2-methylbenzoic Acid

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Hydroxy-2-methylbenzoic acid, including its molecular weight and formula. It
is intended for researchers, scientists, and professionals involved in drug development and
organic synthesis. This document presents key quantitative data in a structured format, details
a relevant experimental protocol, and includes a workflow diagram for its synthesis.

Core Properties of 3-Hydroxy-2-methylbenzoic Acid

3-Hydroxy-2-methylbenzoic acid, also known as 3,2-cresotic acid, is an aromatic organic
compound. Its chemical structure consists of a benzoic acid core substituted with a hydroxyl
group at the third position and a methyl group at the second position.

Molecular Formula: CsHsOs[1][2]
Molecular Weight: 152.15 g/mol [1][2]

The key physicochemical properties of 3-Hydroxy-2-methylbenzoic acid are summarized in
the table below for easy reference and comparison.
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Property Value Source
IUPAC Name 3-hydroxy-2-methylbenzoic 1]
acid
CAS Number 603-80-5 [2]
Appearance White crystalline solid [3]
Melting Point 143-148 °C [3]
Boiling Point 336.6 °C at 760 mmHg [3]
Density 1.3+0.1 g/cm3 [3]

Slightly soluble in DMSO and

Solubility Methanol
ethano

Experimental Protocols

A common method for the synthesis of 3-Hydroxy-2-methylbenzoic acid involves the
diazotization of 3-amino-2-methylbenzoic acid followed by hydrolysis.

Synthesis of 3-Hydroxy-2-methylbenzoic Acid from 3-amino-2-methylbenzoic acid

This protocol outlines the conversion of an amino group to a hydroxyl group via a diazonium
salt intermediate.

Materials:

e 3-amino-2-methylbenzoic acid

o Concentrated sulfuric acid (H2SOa)
e Sodium nitrite (NaNO2)

o Ethyl acetate

o Water

e Ice
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Procedure:

¢ A suspension of 0.54 g (3.3 mmol) of 3-amino-2-methylbenzoic acid is prepared in 5 mL of
water containing 0.65 mL of concentrated sulfuric acid and cooled to 0°C in an ice bath.

¢ Solid sodium nitrite (0.25 g, 3.6 mmol) is added slowly to the cold suspension. The mixture is
allowed to react for approximately 15 minutes.

e The reaction mixture is then poured into 20 mL of warm water that contains 4 mL of
concentrated sulfuric acid.

e The solution is heated slowly to 90°C, at which point the evolution of nitrogen gas will be
observed.

e Heating is continued until the gas evolution ceases, indicating the completion of the reaction.
e The solution is then cooled to room temperature.
e The product is extracted from the aqueous solution using ethyl acetate.

e The organic layers are combined, dried, and the solvent is evaporated to yield 3-Hydroxy-2-
methylbenzoic acid.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-Hydroxy-2-methylbenzoic
acid as described in the experimental protocol.
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Reactants & Reagents

3-amino-2-methylbenzoic acid
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Caption: Workflow for the synthesis of 3-Hydroxy-2-methylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Hydroxy-2-methylbenzoic Acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019049#3-hydroxy-2-methylbenzoic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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